Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(o-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[2-(2-methylanilino)-2-oxoethoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H20FN3O5/c1-3-30-22(29)21-18(31-13-19(27)24-17-7-5-4-6-14(17)2)12-20(28)26(25-21)16-10-8-15(23)9-11-16/h4-12H,3,13H2,1-2H3,(H,24,27)
• InChI Key: SHIITRHUXPPHMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC=C2C)C3=CC=C(C=C3)F
• Molecular Formula: C22H20FN3O5
• Molecular Weight: 425.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a dihydropyridazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring are several other functional groups, including a fluorophenyl group, an ethoxy group, and a tolylamino group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Scientific Research Applications

Reactivity and Synthesis

• Reactivity of Oximes : Research by Nikolaenkova et al. (2019) on the reactivity of α-hydroxyamino oximes with ethyl glyoxylate leading to imidazole and oxadiazine derivatives suggests a potential pathway for the synthesis of heterocyclic compounds from similar starting materials. The study could provide a basis for the synthesis of related compounds, including Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(o-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate, through the manipulation of reaction conditions or starting materials (Nikolaenkova et al., 2019).

Fluorinated Compounds Synthesis

• Fluorinated Pyridazines : A study by Miyamoto and Matsumoto (1990) on the synthesis of fluorinated pyridazine derivatives via reductive cyclization indicates the interest in fluorinated compounds for their unique properties. This process might be applicable to the synthesis or functionalization of Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(o-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate, leveraging its fluorophenyl group (Miyamoto & Matsumoto, 1990).

Biological Activity

• Biological Activity of Derivatives : Ziegler et al. (1988) explored the synthesis and in vitro biological activity of various quinolone derivatives. While not directly related, this research highlights the potential for compounds like Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(o-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate to be investigated for biological activities, given the interest in structurally complex compounds for therapeutic uses (Ziegler et al., 1988).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.